Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)
![5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one structure](https://www.kuujia.com/scimg/cas/112381-98-3x300.png)
112381-98-3 structure
Product Name:5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
CAS No:112381-98-3
Molecular Formula:C8H10N2O
Molecular Weight:150.1778
CID:129754
PubChem ID:13809861
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties
Names and Identifiers
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- 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
- 2,3-dimethyl-6-nitro-phenol
- 4-Nitro-3-hydroxy-o-xylol
- 5,6-Dimethyl-2-nitro-phenol
- 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
- Nitroxylol
- Phenol,2,3-dimethyl-6-nitro
- 112381-98-3
- 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one
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- InChIKey: WGICETGFKQPMMC-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
- SMILES: CC1N2CC(=O)NC2=CC=1C
Computed Properties
- Exact Mass: 150.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 150.079312947g/mol
- Heavy Atom Count: 11
- Complexity: 193
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 34Ų
Experimental Properties
- LogP: 1.19500
- PSA: 34.03000
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Related Literature
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1. Front cover
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Suzanne J. Dilly,Matthew J. Bell,Andrew J. Clark,Andrew Marsh,Richard M. Napier,Martin J. Sergeant,Andrew J. Thompson,Paul C. Taylor Chem. Commun., 2007, 2808-2810
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Dong Yang,Qizhen Chai,Lingling Wei,Xiaolian Chao,Zupei Yang Phys. Chem. Chem. Phys., 2017,19, 27368-27373
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Brian Grégoire,Christian Ruby,Cédric Carteret Dalton Trans., 2013,42, 15687-15698
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Anna Parus,Grzegorz Framski,Wojciech Rypniewski,Katarzyna Panasiewicz,Piotr Szulc,Kamila Myszka,Agnieszka Zgoła-Grześkowiak,Łukasz Ławniczak,Łukasz Chrzanowski New J. Chem., 2019,43, 5805-5812
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Wim Bras,Simon K. Beaumont Catal. Sci. Technol., 2016,6, 5773-5791
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Luciano Carlos,Brian W. Pedersen,Peter R. Ogilby,Daniel O. Mártire Photochem. Photobiol. Sci., 2011,10, 1080-1086
112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one) Related Products
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